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The table below summarizes key quantitative data from human studies after a single oral dose of zimelidine.

Compound Focus: Zimelidine

Get Quote

Parameter

Zimelidine

Norzimelidine

Notes & References

Elimination Half-life

Oral Bioavailability

Time to Peak Plasma
Concentration
(T~max~)

Mean Peak Plasma
Concentration
(C~max~)

Steady-State Plasma
Concentration

Protein Binding

47+13h/84%
2.0 h [1] [2]

~50% [1]

Rapid absorption
[2]

103.9 £ 34.8 ng/mL
(after 100 mg
dose) [2]

Not fully quantified
in results

19.4+3.6 h/22.8h
[1] 2]

2-4 times higher
than zimelidine [2]

Not fully quantified
in results

Half-life varies between
studies; norzimelidine has a
significantly longer half-life.

Due to significant first-pass
metabolism [1].

Norzimelidine forms as a
metabolite; its T~max~ is
delayed.

Norzimelidine levels exceed
parent drug during chronic
dosing [2].

Achieved within 3-5 days of
dosing [1].
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Parameter Zimelidine Norzimelidine Notes & References
% Excreted 1.26% (of IV dose) — Indicates extensive metabolism
Unchanged in Urine [1] [1].

Analytical Methodologies

Accurate quantification of zimelidine and norzimelidine in plasma is crucial for pharmacokinetic studies.

The following validated method provides a detailed protocol.

1. Gas-Liquid Chromatography (GLC) Method [2]

e Sample Preparation: Human plasma samples are required.
¢ Internal Standard: Loxapine is used as the internal standard.
e Derivatization: Norzimelidine is chemically modified using Heptafluorobutyric Anhydride (HFBA)
to enable its separation from zimelidine.
e Chromatography:
o Technique: Gas-Liquid Chromatography (GLC).
o Separation: The method provides a clear separation. The retention time for zimelidine is 6.16
minutes, and for the derivatized norzimelidine, it is 10.35 minutes.
o Sensitivity: The method is sensitive down to a concentration of 5 ng/mL for both compounds.
o Validation: The method has been demonstrated to be specific, sensitive, rapid, and
reproducible [2].

Pharmacological Pathway and Experimental Workflow

The following diagram illustrates the metabolic fate of zimelidine and the primary experimental workflow

for its analysis, integrating the pharmacokinetic and methodological data.
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Diagram of Zimelidine Metabolism and Analysis Workflow

Mechanism of Action and Clinical Significance

¢ Primary Mechanism: Zimelidine is a selective serotonin reuptake inhibitor (SSRI). Its
pharmacological profile is distinct from older tricyclic antidepressants, with the major part of its activity
attributed to the inhibition of serotonin (5-HT) uptake in the central nervous system [3].

¢ Role of the Active Metabolite: The demethylated metabolite, norzimelidine, is believed to be
responsible for most of this pharmacological activity [3]. Biochemical studies in patients confirmed
that neuronal uptake inhibition of serotonin was correlated with plasma levels of norzimelidine [4].

e Selectivity: While primarily a serotonin uptake inhibitor, one study noted a smaller but significant
correlation between norzimelidine levels and the inhibition of noradrenaline uptake, though this effect
was less pronounced than with tricyclics like chlorimipramine [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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